Cas no 102141-01-5 (Butanamide, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-, (2S)-)

Butanamide, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-, (2S)- structure
102141-01-5 structure
Product Name:Butanamide, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-, (2S)-
CAS No:102141-01-5
MF:C17H25N3O2
MW:303.399304151535
CID:182931
Update Time:2024-03-01

Butanamide, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-,(2S)-
    • Butanamide,N-[2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-,[S-(R*,R*)]-
    • N-Methyl-L-valyl-L-tryptophanol
    • Valindolmycin
    • Butanamide, N-[(1S)-2-hydroxy-1-(1H-indol-3-ylmethyl)ethyl]-3-methyl-2-(methylamino)-, (2S)-
    • Inchi: 1S/C17H25N3O2/c1-11(2)16(18-3)17(22)20-13(10-21)8-12-9-19-15-7-5-4-6-14(12)15/h4-7,9,11,13,16,18-19,21H,8,10H2,1-3H3,(H,20,22)/t13-,16-/m0/s1
    • InChI Key: OQYFURUBPANIIX-BBRMVZONSA-N
    • SMILES: C(N[C@@H](CC1C2=C(NC=1)C=CC=C2)CO)(=O)[C@@H](NC)C(C)C

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